Cas no 1217608-75-7 (Fmoc-N-Me-D-His(Trt)-OH)

• Product Name: Fmoc-N-Me-D-His(Trt)-OH
• CAS No: 1217608-75-7
• MF: C₄₁H₃₅N₃O₄
• MW: 633.734310388565
• MDL: MFCD04974258
• CID: 4686767
• PubChem ID: 45934239
• Update Time: 2025-07-23

Fmoc-N-Me-D-His(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-Me-D-His(Trt)-OH
• fmoc-nalpha-methyl-n-im-trityl-d-histidine
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-(1-trityl-1H-imidazol-4-yl)propanoic acid
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-3-[1-(triphenylmethyl)imidazol-4-yl]propanoic acid
• CS-0442688
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N-methyl-1-(triphenylmethyl)-D-histidine
• (2R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-(1-tritylimidazol-4-yl)propanoic acid
• 1217608-75-7

• MDL： MFCD04974258
• Inchi： 1S/C41H35N3O4/c1-43(40(47)48-27-37-35-23-13-11-21-33(35)34-22-12-14-24-36(34)37)38(39(45)46)25-32-26-44(28-42-32)41(29-15-5-2-6-16-29,30-17-7-3-8-18-30)31-19-9-4-10-20-31/h2-24,26,28,37-38H,25,27H2,1H3,(H,45,46)/t38-/m1/s1
• InChI Key： JWVLJHMKVOZWMC-KXQOOQHDSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 633.26275661g/mol
• Monoisotopic Mass: 633.26275661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 7.7

Fmoc-N-Me-D-His(Trt)-OH Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Fmoc-N-Me-D-His(Trt)-OH

Research Briefing on Fmoc-N-Me-D-His(Trt)-OH and Related Compound 1217608-75-7 in Chemical Biology and Pharmaceutical Applications

This research briefing provides an in-depth analysis of the latest advancements involving the protected amino acid derivative Fmoc-N-Me-D-His(Trt)-OH (CAS: 1217608-75-7), a critical building block in peptide synthesis and drug discovery. Recent studies highlight its growing importance in the development of novel therapeutic peptides and peptidomimetics, particularly in oncology and metabolic disorder research. The compound's unique structural features, including the Fmoc-protected N-methyl-D-histidine with trityl side-chain protection, make it indispensable for solid-phase peptide synthesis (SPPS) of complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-N-Me-D-His(Trt)-OH in the synthesis of stabilized α-helical peptides targeting protein-protein interactions. The research team from MIT utilized this building block to create a series of constrained peptides with improved metabolic stability and cell permeability. The N-methylation and D-configuration introduced through this derivative significantly enhanced proteolytic resistance while maintaining target binding affinity, as evidenced by SPR analysis and cellular assays.

Emerging applications in radiopharmaceutical development have also been reported, where 1217608-75-7 serves as a precursor for histidine-containing chelators in PET tracer synthesis. A recent Nature Communications paper (2024) detailed its incorporation into novel gallium-68 and copper-64 labeled peptides for tumor imaging. The trityl protection group proved crucial for orthogonal deprotection strategies during automated synthesis, achieving >95% radiochemical purity in clinical-scale productions.

Manufacturing advancements have addressed previous challenges in the large-scale production of Fmoc-N-Me-D-His(Trt)-OH. A 2024 ACS Organic Process Research & Development publication described an optimized synthetic route using continuous flow chemistry, improving yield from 68% to 89% while reducing hazardous waste generation. The new protocol emphasizes green chemistry principles, employing biocatalytic resolution for the key chirality introduction step.

Stability studies of 1217608-75-7 under various storage conditions have provided crucial data for industrial applications. Accelerated stability testing (40°C/75% RH for 6 months) showed <2% degradation when stored under argon with molecular sieves, as confirmed by HPLC-MS analysis. These findings support its use in current Good Manufacturing Practice (cGMP) compliant peptide API production.

The briefing concludes with an analysis of market trends, projecting a 12.7% CAGR for Fmoc-protected specialty amino acids through 2030, driven by increasing demand for peptide therapeutics. Recent patent filings (2023-2024) indicate expanding intellectual property around 1217608-75-7 derivatives in obesity and diabetes drug development, suggesting sustained research interest in this chemical space.